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Bromofluoromethane: Key Properties & Hazards

The table below summarizes fundamental technical data for bromofluoromethane (CH₂BrF, CAS 373-52-4)

relevant for researchers.

Property Description / Value

Chemical Names Bromo(fluoro)methane, Bromofluoromethane, CFC 31B1, R 31B1 [1]

CAS Number 373-52-4 [1] [2]

Molecular
Formula

CH₂BrF [1]

Molar Mass 112.93 g/mol [1]

Appearance Gas [1]

Boiling Point 19°C (66°F) [1]

Solubility Soluble in alcohol; very soluble in chloroform [1]

Primary Hazard Ozone Depletion Potential (ODP): 0.73 (relative to CFC-11) [1] [3]
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Property Description / Value

Key Application Reagent in the manufacture of intermediates, pharmaceuticals, and other
chemicals [1] [3]

FAQs & Troubleshooting Guidance

Here are answers to anticipated questions based on available technical data.

Q1: What is the primary environmental concern when working with bromofluoromethane, and how is

it regulated?

A: Bromofluoromethane has a significant Ozone Depletion Potential (ODP) of 0.73 [1] [3]. Its

usage is regulated globally for this reason [1]. Ensure compliance with local and international
regulations (like the Montreal Protocol) regarding its handling, emission, and disposal.

Q2: How can bromofluoromethane vapor be removed from an airstream in a laboratory setting?

A: Research indicates that adsorption and photocatalytic decomposition on a titanium dioxide
(TiO₂) catalyst is a viable method for removal [3]. Studies using Density Functional Theory (DFT)
modeling show that the molecule adsorbs onto the anatase TiO₂ (101) surface primarily via an acid-

base interaction between the bromine (Br) atom and a surface titanium (Ti) ion [3]. This adsorption is
the critical first step for subsequent decomposition.

Q3: What is a critical physical property to control during storage to prevent pressure buildup?

A: Bromofluoromethane has a boiling point of 19°C (66°F) [1]. Storage conditions must keep
containers below this temperature to maintain the substance as a liquid and prevent pressure buildup.

Store in a cool, well-ventilated area away from heat sources.

Experimental Protocol: Adsorption Study

The following workflow outlines a theoretical and computational methodology for investigating

bromofluoromethane adsorption on a surface, as described in research [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.sciencedirect.com/science/article/abs/pii/S0927025613005363
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.sciencedirect.com/science/article/abs/pii/S0927025613005363
https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0927025613005363
https://www.sciencedirect.com/science/article/abs/pii/S0927025613005363
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0927025613005363
https://www.smolecule.com/products/s598397?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Study Adsorption
of CH₂BrF on TiO₂

Model Surface:
Anatase TiO₂ (101) surface

(Ti(5f) & O(2f) sites)

Computational Method:
Density Functional Theory (DFT)

- B3LYP functional

Analyze Interaction:
Br atom  Ti(5f) site

(H-bond: CH₂  O(2f))

Calculate Energetics:
Binding Energy

Distortion Energy

Evaluate Lateral Effects:
Intermolecular interactions

at different coverages

Conclusion:
Br-Ti interaction is preferred.

Predicts adsorption for
decomposition processes.

Click to download full resolution via product page
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Recommendations for Researchers

Consult Authoritative Sources: For detailed, hands-on protocols, I strongly recommend consulting
chemical safety databases (like those from OSHA or NIOSH), material safety data sheets
(MSDS) from your chemical supplier, and specialized handbooks (e.g., Prudent Practices in the
Laboratory by the National Research Council).

Prioritize Engineering Controls: Use properly maintained fume hoods for all handling to prevent
human exposure and release into the atmosphere [3].

Confirm Disposal Procedures: Work with your institution's environmental health and safety (EHS)
department to ensure bromofluoromethane waste is captured, stored, and disposed of in

accordance with all regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Bromofluoromethane [en.wikipedia.org]

2. Bromofluoromethane Cas 373-52-4 Market Stabilization ... [linkedin.com]

3. Insights into the adsorption of CH 2 BrF on anatase TiO 2 ... [sciencedirect.com]

To cite this document: Smolecule. [Bromofluoromethane decomposition prevention storage].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b598397#bromofluoromethane-decomposition-prevention-

storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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